Cas no 5264-35-7 (2-Methoxy-1-pyrroline)

2-Methoxy-1-pyrroline is a versatile heterocyclic compound characterized by a five-membered ring structure containing nitrogen and a methoxy substituent. This intermediate is particularly valuable in organic synthesis, serving as a precursor for pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive pyrroline core enables selective functionalization, facilitating the construction of complex molecular frameworks. The methoxy group enhances solubility and modulates reactivity, making it suitable for diverse transformations, including cycloadditions and nucleophilic substitutions. High purity grades ensure consistent performance in research and industrial applications. Its stability under controlled conditions and compatibility with common reagents underscore its utility in synthetic chemistry.
2-Methoxy-1-pyrroline structure
2-Methoxy-1-pyrroline structure
Product Name:2-Methoxy-1-pyrroline
CAS No:5264-35-7
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD00792423
CID:366496
PubChem ID:353443
Update Time:2025-06-08

2-Methoxy-1-pyrroline Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-3,4-dihydro-2H-pyrrole
    • 2H-Pyrrole,3,4-dihydro-5-methoxy-
    • 3,4-dihydro-5-methoxy-2H-Pyrrole
    • 2-Methoxy-1-pyrroline
    • O-methylbutyrolactim
    • 2H-Pyrrole, 3,4-dihydro-5-methoxy-
    • 2-methoxy-4,5-dihydro-3H-pyrrole
    • NSC601819
    • ARONIS24199
    • c-C4H6N(2-OCH3)
    • QYGNDKJRRNVSEC-UHFFFAOYSA-N
    • 7443AB
    • STL299809
    • SBB042854
    • WT82119
    • ST2406299
    • R4924
    • FT
    • FT-0747173
    • AKOS000269287
    • NSC-601819
    • O11464
    • 5264-35-7
    • BB 0259273
    • MFCD01821272
    • A829180
    • 5-Methoxy-3 pound not4-dihydro-2H-pyrrole
    • DTXSID90326564
    • 2-Methoxy-1-pyrroline stabilized with Potassium hydroxide
    • F1905-7237
    • Z147641734
    • EN300-22123
    • SY031775
    • FT-0645438
    • CS-W022401
    • ALBB-021703
    • DB-071563
    • MDL： MFCD00792423
    • Inchi： 1S/C5H9NO/c1-7-5-3-2-4-6-5/h2-4H2,1H3
    • InChI Key： QYGNDKJRRNVSEC-UHFFFAOYSA-N
    • SMILES： O(C)C1CCCN=1

Computed Properties

  • Exact Mass: 99.06840
  • Monoisotopic Mass: 99.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6
  • XLogP3: 0.1

Experimental Properties

  • Boiling Point: 120.2°C at 760 mmHg
  • PSA: 21.59000
  • LogP: 0.26070

2-Methoxy-1-pyrroline Security Information

2-Methoxy-1-pyrroline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxy-1-pyrroline Pricemore >>

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2-Methoxy-1-pyrroline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5264-35-7)5-METHOXY-3,4-DIHYDRO-2H-PYRROLE
Order Number:sfd17218
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5264-35-7)2-Methoxy-1-pyrroline
Order Number:A829180
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:10
Price ($):510.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5264-35-7)5-Methoxy-3,4-dihydro-2H-pyrrole
Order Number:LE7830
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5264-35-7)5-METHOXY-3,4-DIHYDRO-2H-PYRROLE
sfd17218
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:5264-35-7)2-Methoxy-1-pyrroline
A829180
Purity:99%
Quantity:100g
Price ($):510.0
Email